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Compound of Interest

Compound Name: Cobaltammoniumphosphate

Cat. No.: B15205142

An In-depth Technical Guide on the Solubility and Stability of Cobalt Ammonium Phosphate

Introduction

Cobalt ammonium phosphate (CoNH4POQOa) is an inorganic compound that exists in both
anhydrous and hydrated forms, most commonly as the monohydrate (CoNH4PO4-H20). It
typically appears as a violet to dark-red crystalline powder.[1][2] Due to its low solubility in
water and specific thermal characteristics, it has found applications as a ceramic pigment, in
fertilizers, and as an intermediate in the gravimetric analysis of cobalt.[1][3] This technical guide
provides a comprehensive overview of the solubility and stability of cobalt ammonium
phosphate, presenting quantitative data, detailed experimental protocols, and visual workflows
to support researchers, scientists, and professionals in drug development and materials
science.

Physical and Chemical Properties

A summary of the key physical and chemical properties of cobalt ammonium phosphate is
provided in Table 1.
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Property

Value

Reference(s)

Chemical Formula

CoNH4POa4 (anhydrous)

[1]

Molar Mass 171.94 g/mol (anhydrous) [1][4]
CAS Number 14590-13-7 [1]
Red-violet or violet to dark-red
Appearance [1][2]
powder/crystals
Monohydrate
Common Hydrates (CoNH4PO4-H:20), [5]
Hexahydrate

Solubility

Cobalt ammonium phosphate is characterized by its poor solubility in neutral aqueous solutions

but exhibits enhanced solubility in acidic media.[1][4][6] This property is fundamental to its

precipitation from solutions containing cobalt(ll), ammonium, and phosphate ions.

Qualitative and Quantitative Solubility Data

While a precise solubility product constant (Ksp) for CoNH4POa is not widely reported in the

literature, its behavior is well-documented qualitatively. The slight solubility of its hydrated form,

CoNH4POa4-H:20, has been noted as a potential source of error in gravimetric analyses,

necessitating procedural modifications to ensure accuracy.[3] For context, the related

compound cobalt(ll) phosphate, Cos3(POa4)2, has an extremely low Ksp of 2.05 x 10733,

indicating its high insolubility in water.[7]

The solubility characteristics are summarized in Table 2.
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Solvent/Condition Solubility Reference(s)

Insoluble / Poorly soluble. Its
Water (H20) low solubility makes it a low- [11[5]16]

toxicity compound.

Soluble. The phosphate ion
(POa4%7) is protonated in acid,

Acidic Solutions shifting the solubility [1][41[6]
equilibrium and causing the

solid to dissolve.

Factors Affecting Solubility

pH: The most significant factor influencing the solubility of cobalt ammonium phosphate is pH.
In acidic conditions, the phosphate ion acts as a base and reacts with H* ions to form HPQOa42~,
H2POa4~, and eventually H3POa. This consumption of phosphate ions from the solution drives
the dissolution of the solid salt according to Le Chételier's principle.

Temperature: The formation of different hydrates is temperature-dependent. At 20°C, the
hexahydrate is typically formed, while at temperatures between 40°C and 60°C, the
monohydrate precipitates.[5] This suggests that the solubility of the different hydrated forms

varies with temperature.
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Solubility Equilibrium
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Caption: Factors influencing the solubility of Cobalt Ammonium Phosphate.

Stability

The stability of cobalt ammonium phosphate is primarily discussed in the context of its thermal
decomposition and its reactivity under varying pH conditions.

Thermal Stability

Studies on the thermal behavior of precipitated cobalt ammonium phosphate have been
conducted using thermogravimetry (TG) and differential thermogravimetry (DTG) in a
temperature range of 25-800°C.[2] The process typically involves initial dehydration followed by
the loss of ammonia and subsequent decomposition of the remaining cobalt phosphate at
higher temperatures. The crystalline phases of the residues after thermal treatment can be
identified using X-ray diffractometry.[2] The compound is reported to have fairly high stability
when stored in air under ambient conditions.[5]
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Parameter Description Reference(s)

Decomposes upon heating
over a range of 25-800°C,
- involving dehydration and loss
Decomposition Range ] ] ] [2]
of ammonia. The final residue
consists of cobalt phosphate

oxides.

Exhibits high stability when
Stability in Air stored in air at ambient [5]

temperatures.

pH Stability

As established by its solubility characteristics, cobalt ammonium phosphate is not stable in
acidic solutions. The protonation of the phosphate anion leads to the decomposition of the salt
and dissolution. It is stable in neutral to alkaline solutions, which favor its precipitation.

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of cobalt

ammonium phosphate.

Protocol 1: Synthesis by Aqueous Precipitation

This protocol describes a common method for synthesizing cobalt ammonium phosphate by
reacting a soluble cobalt(ll) salt with a phosphate source in the presence of ammonium ions.

o Reagent Preparation:

o Prepare a solution of a soluble cobalt(ll) salt, such as cobalt(ll) chloride (CoCl2) or
cobalt(ll) nitrate (Co(NO3)z2).

o Prepare a solution of diammonium hydrogen phosphate ((NH4)2HPOa).

» Precipitation:
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o Slowly add the (NH4)2HPOa solution to the cobalt(ll) salt solution with constant stirring. A
violet precipitate of cobalt ammonium phosphate will form.

o The reaction is: Co?*(aq) + NHa*(aq) + HPO42~(aq) = CoNH4POa4(s) + H*(aq)

e pH and Temperature Control:

o To drive the reaction to completion, add a dilute ammonia solution to neutralize the H*
produced, raising the pH.

o Control the temperature of the reaction to isolate specific hydrates. Maintain at ~20°C for
the hexahydrate or 40-60°C for the monohydrate.[5]

e Aging:

o Age the precipitate by keeping it in the mother liquor at a controlled temperature (e.g., 60-
120°C) for a period to improve crystallinity and particle size.[2]

e |solation and Drying:
o Separate the precipitate from the solution via vacuum filtration.

o Wash the solid with deionized water to remove any soluble impurities, followed by a rinse
with ethanol to facilitate drying.

o Dry the product in an oven at a low temperature (e.g., 60°C) to avoid decomposition.

Protocol 2: Thermal Stability Analysis by TGA

This protocol outlines the procedure for analyzing the thermal stability of cobalt ammonium
phosphate using thermogravimetric analysis (TGA).

o Sample Preparation:

o Place a small, accurately weighed amount (5-10 mg) of the dried cobalt ammonium
phosphate sample into a TGA crucible (typically alumina or platinum).

e Instrument Setup:
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o Place the crucible in the TGA instrument.

o Set the desired atmosphere (e.g., nitrogen for inert decomposition, air for oxidative
decomposition) with a constant flow rate (e.g., 20-50 mL/min).

e Thermal Program:

o Heat the sample from ambient temperature (e.g., 25°C) to a final temperature (e.g., 800-
1000°C) at a constant heating rate (e.g., 10°C/min).[2]

o Data Acquisition:

o Record the sample mass as a function of temperature. The resulting TG curve will show
mass loss steps corresponding to dehydration, deammonation, and decomposition.

o The derivative of the TG curve (DTG) can be used to identify the temperatures of
maximum decomposition rates.

» Residue Analysis:

o After the TGA run, the remaining residue can be analyzed by techniques such as X-ray
diffraction (XRD) to identify the resulting crystalline phases (e.g., cobalt oxides or other
phosphate species).[2]
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Experimental Workflow for Thermal Analysis

Sample Preparation
(5-10 mg CoNH4PO4)

:

TGA Instrument Setup
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l

Run Thermal Program
(e.g., 25-800°C at 10°C/min)

'

Acquire TG/DTG Data

:

Analyze TG/DTG Curves
(Identify Decomposition Steps)

'

Characterize Residue (XRD)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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